Lithium;2-oxa-6-thiaspiro[3.4]octane-8-carboxylate

• IUPAC Name: lithium;2-oxa-6-thiaspiro[3.4]octane-8-carboxylate
• InChI: InChI=1S/C7H10O3S.Li/c8-6(9)5-1-11-4-7(5)2-10-3-7;/h5H,1-4H2,(H,8,9);/q;+1/p-1
• InChI Key: CXEAFTNZUWVKHQ-UHFFFAOYSA-M
• Canonical SMILES: [Li+].C1C(C2(COC2)CS1)C(=O)[O-]
• Molecular Formula: C7H9LiO3S
• Molecular Weight: 180.2 g/mol

Description

Lithium;2-oxa-6-thiaspiro[3.4]octane-8-carboxylate is a chemical compound with the CAS Number: 2460754-33-8. It has a molecular weight of 180.15. The compound is a powder and is stored at a temperature of 4 degrees Celsius.

Molecular Structure Analysis

The InChI code for Lithium;2-oxa-6-thiaspiro[3.4]octane-8-carboxylate is 1S/C7H10O3S.Li/c8-6(9)5-1-11-4-7(5)2-10-3-7;/h5H,1-4H2,(H,8,9);/q;+1/p-1. This code provides a standard way to encode the compound’s molecular structure and formula.

Physical And Chemical Properties Analysis

Lithium;2-oxa-6-thiaspiro[3.4]octane-8-carboxylate is a powder. It is stored at a temperature of 4 degrees Celsius.

Scientific Research Applications

Medicinal Chemistry and Drug Development

EN300-26980895 exhibits improved water solubility (up to 40 times) compared to its non-oxygenated counterparts. Researchers have synthesized more potent oxa-spirocyclic analogues of the antihypertensive drug terazosin using this compound. .

Materials Science: Lithium Ion Batteries

EN300-26980895’s unique structure makes it an interesting candidate for cathode materials in lithium-ion batteries. Although specific studies on this compound are limited, its potential lies in its ability to store and release lithium ions efficiently. .

Organic Synthesis and Chemical Reactions

The iodocyclization method used to prepare EN300-26980895 opens up avenues for creating diverse oxa-spirocyclic compounds. Researchers have synthesized over 150 such compounds, emphasizing the incorporation of oxygen atoms. .

X-ray Powder Diffraction (XRD) Studies

EN300-26980895’s crystalline structure can be analyzed using XRD techniques. Researchers can investigate its crystal lattice, phase transitions, and polymorphism. .

Chemical Education and Demonstrations

EN300-26980895 serves as an excellent example for teaching spirocyclic chemistry. Educators can use its synthesis and properties to illustrate concepts related to stereochemistry, functional groups, and molecular design. .

Pharmaceutical Formulations and Drug Delivery

Given its improved solubility, EN300-26980895 could find applications in drug formulations. Researchers might explore its use as a solubilizing agent or carrier for poorly water-soluble drugs. .

Safety and Hazards

The compound has been classified with the GHS07 pictogram. The hazard statements associated with it are H302, H315, H319, and H335. The precautionary statements are P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501.